Cas no 32117-01-4 (Piperidine, 1-(4-methyl-2-nitrophenyl)-)

32117-01-4 structure
Product name:Piperidine, 1-(4-methyl-2-nitrophenyl)-
Piperidine, 1-(4-methyl-2-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 1-(4-methyl-2-nitrophenyl)-
- 1-(4-methyl-2-nitrophenyl)piperidine
- DTXSID10510160
- XNDPRMCAHFZQPE-UHFFFAOYSA-N
- 32117-01-4
- SCHEMBL3485157
-
- Inchi: InChI=1S/C12H16N2O2/c1-10-5-6-11(12(9-10)14(15)16)13-7-3-2-4-8-13/h5-6,9H,2-4,7-8H2,1H3
- InChI Key: XNDPRMCAHFZQPE-UHFFFAOYSA-N
- SMILES: CC1=CC(=C(C=C1)N2CCCCC2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 220.12128
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.1Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 46.38
Piperidine, 1-(4-methyl-2-nitrophenyl)- Related Literature
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Junjie Chen,Parham Rohani,Stavros G. Karakalos,Michael J. Lance,Todd J. Toops,Mark T. Swihart,Eleni A. Kyriakidou Chem. Commun., 2020,56, 9882-9885
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
32117-01-4 (Piperidine, 1-(4-methyl-2-nitrophenyl)-) Related Products
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